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Compound of Interest

Compound Name:
Ethyl 4-hydroxyquinoline-3-

carboxylate

Cat. No.: B372582 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Ethyl 4-hydroxyquinoline-3-carboxylate. The

following procedures are designed to ensure the safe handling and disposal of this chemical

compound.

Chemical Information:

Chemical Name: Ethyl 4-hydroxyquinoline-3-carboxylate

CAS Number: 26892-90-0

Molecular Formula: C₁₂H₁₁NO₃

Appearance: White to light yellow to light orange crystalline powder.[1]

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
Consistent and proper use of Personal Protective Equipment (PPE) is the most critical line of

defense against chemical exposure. The following table summarizes the recommended PPE

for handling Ethyl 4-hydroxyquinoline-3-carboxylate.
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PPE Category Specification

Eye and Face Protection

Wear chemical safety goggles with side shields

or a face shield. Standard safety glasses are not

sufficient.

Skin Protection

- Gloves: Chemical-resistant gloves are

mandatory. For prolonged or repeated contact, it

is recommended to use gloves with a protection

class of 5 or higher, which corresponds to a

breakthrough time of more than 240 minutes.[2]

- Lab Coat: A standard laboratory coat should be

worn and buttoned to its full length. - Protective

Clothing: For tasks with a higher risk of

exposure, consider additional protective

clothing.

Respiratory Protection

- For low dust levels: A NIOSH-approved N95 or

equivalent dust respirator should be used. - For

higher or unknown concentrations: A powered

air-purifying respirator (PAPR) with a particulate

filter or a supplied-air respirator may be

necessary. A proper fit test is required for all

tight-fitting respirators.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for minimizing risks. The following

step-by-step procedures should be followed.

1. Preparation and Engineering Controls:

Always handle Ethyl 4-hydroxyquinoline-3-carboxylate in a well-ventilated area.

For procedures that may generate dust, such as weighing or transferring solids, use a

chemical fume hood or a ventilated balance enclosure.
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Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Before starting any work, ensure all necessary PPE is available and in good condition.

2. Handling and Experimental Procedures:

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe in the dust.

When weighing the compound, do so on a tared weigh paper or in a container to minimize

contamination of the balance.

Keep containers of the chemical tightly closed when not in use.

After handling, wash hands thoroughly with soap and water, even if gloves were worn.

Do not eat, drink, or smoke in the laboratory.

3. Spill Management:

In case of a spill, evacuate the immediate area.

For small spills of solid material, carefully sweep or vacuum the powder. Avoid generating

dust. Place the collected material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

For larger spills, contact your institution's environmental health and safety (EHS) department.

4. Disposal Plan:

Dispose of Ethyl 4-hydroxyquinoline-3-carboxylate and any contaminated materials (e.g.,

gloves, weigh papers, pipette tips) as hazardous chemical waste.

Place all waste in a clearly labeled, sealed, and appropriate waste container.
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Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of this chemical down the drain.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and decision points for the safe handling of

Ethyl 4-hydroxyquinoline-3-carboxylate.
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Safe Handling Workflow for Ethyl 4-hydroxyquinoline-3-carboxylate
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Caption: Workflow for safe handling of Ethyl 4-hydroxyquinoline-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b372582?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/43912
https://static.cymitquimica.com/products/54/pdf/sds-OR183497.pdf
https://www.benchchem.com/product/b372582#personal-protective-equipment-for-handling-ethyl-4-hydroxyquinoline-3-carboxylate
https://www.benchchem.com/product/b372582#personal-protective-equipment-for-handling-ethyl-4-hydroxyquinoline-3-carboxylate
https://www.benchchem.com/product/b372582#personal-protective-equipment-for-handling-ethyl-4-hydroxyquinoline-3-carboxylate
https://www.benchchem.com/product/b372582#personal-protective-equipment-for-handling-ethyl-4-hydroxyquinoline-3-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b372582?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b372582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

